Cas no 1845696-03-8 (2-Amino-3-chloro-4-methylphenol hydrochloride)

• Product Name: 2-Amino-3-chloro-4-methylphenol hydrochloride
• CAS No: 1845696-03-8
• CID: 4623509
• Update Time: 2025-10-11

2-Amino-3-chloro-4-methylphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-4-methylphenol hydrochloride

Additional information on 2-Amino-3-chloro-4-methylphenol hydrochloride

Comprehensive Overview of 2-Amino-3-chloro-4-methylphenol hydrochloride (CAS No. 1845696-03-8): Properties, Applications, and Industry Insights

2-Amino-3-chloro-4-methylphenol hydrochloride (CAS No. 1845696-03-8) is a specialized organic compound with a molecular formula of C₇H₉Cl₂NO. This chlorinated aromatic amine derivative has gained attention in pharmaceutical and chemical research due to its unique structural features, including an amino group, chloro substituent, and methyl group on the phenol ring. The hydrochloride salt form enhances its stability and solubility, making it valuable for various synthetic applications.

Recent studies highlight the compound's role as a key intermediate in the synthesis of biologically active molecules. Researchers are particularly interested in its potential for creating heterocyclic compounds, which are crucial in drug discovery programs targeting neurological and metabolic disorders. The electron-withdrawing chloro group and electron-donating amino group create interesting electronic properties that influence reactivity patterns in coupling reactions.

From a technical perspective, 2-Amino-3-chloro-4-methylphenol hydrochloride typically appears as a white to off-white crystalline powder with a molecular weight of 202.06 g/mol. Its melting point ranges between 210-215°C (with decomposition), and it demonstrates moderate solubility in polar organic solvents like methanol and dimethyl sulfoxide (DMSO), while being sparingly soluble in water. These physicochemical properties make it suitable for controlled reactions in organic synthesis.

In the context of green chemistry trends, manufacturers are developing more sustainable production methods for this compound. Current innovations focus on catalytic processes that reduce halogenated byproducts and improve atom economy. Environmental considerations have led to optimized purification techniques that minimize waste generation while maintaining high purity standards (>98% by HPLC analysis).

The compound's stability profile has been extensively studied under various conditions. Proper storage recommendations include protection from light in airtight containers at temperatures between 2-8°C. Stability studies indicate excellent shelf life when protected from moisture and extreme temperatures, making it reliable for long-term research projects. These characteristics address common concerns about chemical storage and handling protocols frequently searched by laboratory professionals.

Analytical characterization of CAS 1845696-03-8 typically involves advanced techniques such as HPLC-MS, 1H/13C NMR spectroscopy, and elemental analysis. Quality control parameters focus on residual solvent content, heavy metal impurities, and isomeric purity—factors that significantly impact its performance in sensitive applications. These analytical aspects respond to growing industry demands for high-purity specialty chemicals.

Market trends indicate rising demand for this compound in academic and industrial research settings. Pharmaceutical companies particularly value its versatility in constructing molecular scaffolds for kinase inhibitors and GPCR modulators. The development of parallel synthesis methodologies has expanded its utility in combinatorial chemistry approaches, addressing the need for diverse chemical libraries in drug screening programs.

Regulatory aspects of 2-Amino-3-chloro-4-methylphenol hydrochloride production adhere to international standards including REACH and ICH guidelines. Manufacturers provide comprehensive safety data sheets detailing proper handling procedures, personal protective equipment requirements, and first aid measures. These documentation practices meet the increasing emphasis on laboratory safety standards and regulatory compliance in chemical research.

Future research directions may explore the compound's potential in materials science applications, particularly in the development of functional polymers and coordination complexes. The presence of multiple functional groups offers opportunities for creating novel materials with tailored electronic or optical properties. Such applications align with growing interest in advanced functional materials for technological applications.

For researchers sourcing this chemical, important considerations include batch-to-batch consistency, supplier reliability, and technical support availability. Reputable suppliers typically offer detailed certificates of analysis and custom synthesis services to meet specific research requirements. These value-added services respond to the pharmaceutical industry's need for traceable raw materials in GMP-compliant production environments.

In conclusion, 2-Amino-3-chloro-4-methylphenol hydrochloride (CAS No. 1845696-03-8) represents an important building block in modern organic synthesis with expanding applications across multiple research domains. Its unique combination of functional groups and derivatization potential continues to attract scientific interest, particularly in the development of novel bioactive compounds and specialized materials.